N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C16H25N3O/c1-13-4-5-14(2)15(12-13)17-16(20)6-7-19-10-8-18(3)9-11-19/h4-5,12H,6-11H2,1-3H3,(H,17,20)
• InChI Key: DHCLELBUESKXDB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCN2CCN(CC2)C
• solubility: 41.3 [ug/mL]

Description

N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMPP is a piperazine derivative that has been synthesized for its potential use as a pharmacological tool in various studies.

Mechanism of Action

N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide activates TRPV1 by binding to a specific site on the channel. This binding leads to the opening of the channel, which allows calcium ions to enter the cell. The influx of calcium ions activates downstream signaling pathways that are involved in pain sensation and thermoregulation. N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide also activates nAChRs by binding to the receptor and causing it to open. This leads to the influx of sodium ions, which generates an action potential in the neuron.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been shown to have a variety of biochemical and physiological effects. In addition to activating TRPV1 and nAChRs, N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been shown to inhibit the activity of voltage-gated potassium channels (Kv channels) and to enhance the release of dopamine in the brain. These effects have implications for pain sensation, thermoregulation, learning and memory, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide as a pharmacological tool is its specificity for TRPV1 and nAChRs. This allows researchers to selectively activate these channels without affecting other channels or receptors. However, N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has limitations in terms of its solubility and stability, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide research. One direction is to investigate the role of TRPV1 and nAChRs in disease states such as chronic pain, Alzheimer's disease, and addiction. Another direction is to develop more potent and selective N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide analogs that can be used as therapeutic agents. Finally, N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide could be used as a tool to study the structure and function of TRPV1 and nAChRs at the molecular level.

Synthesis Methods

N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide can be synthesized through a multi-step process involving the reaction of 2,5-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-methylpiperazine to yield N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide. This synthesis method has been optimized to produce high yields of N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide with high purity.

Scientific Research Applications

N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been used as a pharmacological tool in various studies to investigate the function of different receptors and ion channels. Specifically, N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been shown to activate the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and thermoregulation. N-(2,5-dimethylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has also been used to study the function of the nicotinic acetylcholine receptor (nAChR), which is involved in learning and memory.